Cas no 1255649-69-4 (methyl (2Z)-3-cyclohexylbut-2-enoate)

• Product Name: methyl (2Z)-3-cyclohexylbut-2-enoate
• CAS No: 1255649-69-4
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 4490365
• PubChem ID: 78967581
• Update Time: 2025-04-24

methyl (2Z)-3-cyclohexylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-cyclohexyl-, methyl ester, (2Z)-
• methyl (2Z)-3-cyclohexylbut-2-enoate
• 1255649-69-4
• AKOS017415287
• EN300-1459614

• Inchi： 1S/C11H18O2/c1-9(8-11(12)13-2)10-6-4-3-5-7-10/h8,10H,3-7H2,1-2H3/b9-8-
• InChI Key： RJARUBCJJSVUBI-HJWRWDBZSA-N
• SMILES： O(C)C(/C=C(/C)\C1CCCCC1)=O

Computed Properties

• Exact Mass: 182.130679813Da
• Monoisotopic Mass: 182.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų